Cas no 1955506-02-1 (tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride)

• Product Name: tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride
• CAS No: 1955506-02-1
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• MDL: MFCD30180788
• CID: 5241549
• PubChem ID: 70088469
• Update Time: 2026-03-08

tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[4-(aminomethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride

• MDL： MFCD30180788
• Inchi： 1S/C13H26N2O2.ClH/c1-13(2,3)17-12(16)15-9-11-6-4-10(8-14)5-7-11;/h10-11H,4-9,14H2,1-3H3,(H,15,16);1H
• InChI Key： ILXYCYGZIZJGOS-UHFFFAOYSA-N
• SMILES： C(C1CCC(CN)CC1)NC(=O)OC(C)(C)C.Cl

Additional information on tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride

tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride (CAS No. 1955506-02-1): An Overview

tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride (CAS No. 1955506-02-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected aminomethylcyclohexylmethyl carbamate hydrochloride, is a valuable intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butyl protecting group and the aminomethylcyclohexyl moiety, make it an attractive candidate for a wide range of chemical and biological studies.

The tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride is characterized by its high purity and stability, which are crucial for maintaining the integrity of downstream processes in drug development. The compound's structure consists of a tert-butyl carbamate group attached to an aminomethylcyclohexylmethyl unit, which is further derivatized with a hydrochloride salt. This configuration provides several key advantages, including enhanced solubility and reactivity, making it suitable for various synthetic transformations.

Recent research has highlighted the potential of tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride in the development of novel therapeutics. For instance, studies have shown that this compound can serve as a building block for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for drug discovery. The ability to selectively modify the aminomethylcyclohexylmethyl unit allows researchers to fine-tune the pharmacological properties of the final product, optimizing its efficacy and safety profile.

In addition to its role in GPCR-targeted drug discovery, tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride has also been explored for its potential in other therapeutic areas. For example, it has been used in the synthesis of compounds with anti-inflammatory and analgesic properties. The cyclohexyl ring provides steric hindrance that can influence the binding affinity and selectivity of these molecules, making them suitable candidates for further development.

The synthesis of tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride typically involves several steps, including the protection of the amine group with tert-butyl carbamate (Boc) and subsequent derivatization to form the desired product. The Boc protecting group is widely used in organic synthesis due to its ease of removal under mild acidic conditions, which allows for controlled deprotection and further functionalization. This synthetic flexibility makes tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride an essential tool in the chemist's arsenal.

From a safety perspective, tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds, it should be stored and used following standard safety protocols to ensure the well-being of laboratory personnel and maintain the integrity of experimental results.

In conclusion, tert-butyl N-{4-(aminomethyl)cyclohexylmethyl}carbamate hydrochloride (CAS No. 1955506-02-1) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutics targeting various biological pathways. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.